Cas no 58349-49-8 (2-Pentene, 1,1,1,2,3,4,4,5,5,5-decafluoro-)
58349-49-8 structure
Product Name:2-Pentene, 1,1,1,2,3,4,4,5,5,5-decafluoro-
CAS No:58349-49-8
MF:C5F10
MW:250.037536621094
CID:2833515
PubChem ID:2736749
Update Time:2025-04-21
2-Pentene, 1,1,1,2,3,4,4,5,5,5-decafluoro- Chemical and Physical Properties
Names and Identifiers
-
- (E)-1,1,1,2,3,4,4,5,5,5-decafluoropent-2-ene
- 72804-49-0
- perfluoropentene-2
- (2E)-DECAFLUOROPENT-2-ENE
- (E)-1,1,1,2,3,4,4,5,5,5-decakis(fluoranyl)pent-2-ene
- (E)-1,1,1,2,3,4,4,5,5,5-decafluoro-2-pentene
- per-fluoropent-2-ene
- MFCD01320761
- 58349-49-8
- AKOS037622129
- 2-Pentene, 1,1,1,2,3,4,4,5,5,5-decafluoro-, (2E)-
- DECAFLUOROPENT-2-ENE
- A837629
- 2-Pentene,1,1,1,2,3,4,4,5,5,5-decafluoro-
- 2-Pentene, 1,1,1,2,3,4,4,5,5,5-decafluoro-
- Perfluoropent-2-ene
-
- Inchi: 1S/C5F10/c6-1(2(7)4(10,11)12)3(8,9)5(13,14)15/b2-1+
- InChI Key: VVMQLAKDFBLCHB-OWOJBTEDSA-N
- SMILES: FC(C(F)(F)F)(/C(=C(/C(F)(F)F)\F)/F)F
Computed Properties
- Exact Mass: 249.98403162Da
- Monoisotopic Mass: 249.98403162Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 10
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 265
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 0Ų
Experimental Properties
- Density: 1.573g/cm3
- Boiling Point: 33.8ºC at 760 mmHg
- Refractive Index: 1.264
- LogP: 3.89690
2-Pentene, 1,1,1,2,3,4,4,5,5,5-decafluoro- Related Literature
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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